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Compound of Interest

Compound Name: 2,2,3-Trimethylhexane

Cat. No.: B097602 Get Quote

An In-depth Technical Guide on 2,2,3-Trimethylhexane

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, offering detailed information on the chemical and physical

properties, synthesis, and analysis of 2,2,3-trimethylhexane.

Chemical Identification
Chemical Name: 2,2,3-Trimethylhexane

CAS Number: 16747-25-4[1][2][3][4]

Molecular Formula: C₉H₂₀[1][2][5]

Synonyms:

Hexane, 2,2,3-trimethyl-[1][3]

EINECS 240-806-1[3]

DTXSID20274842[1][3]

Physicochemical Data
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The quantitative properties of 2,2,3-trimethylhexane are summarized in the table below for

easy reference and comparison.

Property Value Source

Molecular Weight 128.25 g/mol [1][3]

Density 0.7292 g/cm³ @ 20 °C [1]

Boiling Point 133.6 °C [1]

Vapor Pressure 11.4 mmHg [3]

Physical Description Liquid [3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 2,2,3-
trimethylhexane are not extensively published, the following sections outline general

methodologies based on standard organic chemistry and analytical practices for similar

branched alkanes.

Synthesis Methodologies
a) Grignard Reaction

A common method for the formation of carbon-carbon bonds, a Grignard reaction could be

employed to synthesize 2,2,3-trimethylhexane. This would typically involve the reaction of a

suitable Grignard reagent with an appropriate alkyl halide.

General Protocol:

Apparatus: All glassware must be scrupulously dried, for example, in an oven at 110°C for at

least 10 minutes, and assembled while hot to prevent atmospheric moisture contamination.

The reaction is typically run under an inert atmosphere of nitrogen or argon, using a drying

tube to protect the reaction from moisture.

Reagent Preparation: Magnesium turnings are placed in a round-bottom flask. A solution of

the first alkyl halide in an anhydrous ether (like diethyl ether or tetrahydrofuran) is prepared
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in an addition funnel.

Initiation: A small portion of the alkyl halide solution is added to the magnesium. Initiation of

the reaction is indicated by the formation of a cloudy solution and bubbling. If the reaction

does not start, gentle warming or the addition of a small iodine crystal may be necessary.

Addition: Once the reaction has started, the remainder of the alkyl halide solution is added

dropwise at a rate that maintains a gentle reflux.

Reaction with Second Substrate: After the formation of the Grignard reagent is complete, the

second reactant (another alkyl halide or a carbonyl compound, depending on the synthetic

route) is added dropwise, often at a reduced temperature (e.g., in an ice bath).

Workup: The reaction is quenched by the slow addition of a dilute acid (e.g., 1 M sulfuric

acid). The organic layer is then separated, washed (e.g., with brine), dried over an

anhydrous salt (like anhydrous sodium sulfate), and the solvent is removed by distillation or

rotary evaporation.

Purification: The final product is purified by fractional distillation.

b) Catalytic Hydrogenation

This method involves the reduction of an alkene to an alkane using hydrogen gas and a metal

catalyst. For 2,2,3-trimethylhexane, a precursor such as 2,2,3-trimethylhexene would be

hydrogenated.

General Protocol:

Setup: The alkene is dissolved in a suitable solvent (e.g., ethanol, ethyl acetate) in a reaction

vessel. A catalytic amount of a metal catalyst, such as palladium on carbon (Pd/C) or

platinum(IV) oxide (Adam's catalyst), is added.

Hydrogenation: The vessel is connected to a hydrogen source and the atmosphere is

replaced with hydrogen. The reaction mixture is then stirred vigorously under a hydrogen

atmosphere (typically 1-4 atm) until hydrogen uptake ceases.

Workup: The catalyst is removed by filtration through a pad of celite.
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Isolation: The solvent is removed from the filtrate by distillation or rotary evaporation to yield

the alkane.

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile organic compounds like

2,2,3-trimethylhexane.

General Protocol:

Sample Preparation: Prepare a dilute solution of the sample (approximately 10 µg/mL) in a

volatile solvent such as hexane or dichloromethane. The sample should be free of

particulates.

Instrumentation:

GC Column: A non-polar capillary column, such as a DB-1 or HP-5 (crosslinked dimethyl

polysiloxane), is suitable for separating hydrocarbons. Typical dimensions are 30-100 m

length, 0.25 mm internal diameter, and 0.25-0.5 µm film thickness.

Carrier Gas: Helium is commonly used as the carrier gas.

GC Conditions:

Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample

without degradation, typically 250°C.

Oven Program: A temperature program is used to separate compounds with different

boiling points. A typical program might start at 40°C, hold for a few minutes, then ramp at

5-10°C/min to a final temperature of 250°C.

Split Ratio: A split injection is often used to prevent column overload, with a typical split

ratio of 50:1.

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

Mass Range: Scan from a low m/z (e.g., 40) to a value sufficient to encompass the

molecular ion of the analyte (e.g., 200).

Data Analysis: The retention time of the peak corresponding to 2,2,3-trimethylhexane can

be compared to that of a known standard for identification. The mass spectrum of the peak

will show a characteristic fragmentation pattern that can be used to confirm the identity of the

compound.

Signaling Pathways and Biological Activity
Currently, there is no specific information in the scientific literature detailing the involvement of

2,2,3-trimethylhexane in any biological signaling pathways. While some branched alkanes are

known to have roles in chemical communication in insects, no such activity has been described

for 2,2,3-trimethylhexane.[1]

Visualizations
Logical Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of 2,2,3-trimethylhexane.
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Caption: A general workflow for the synthesis and analysis of 2,2,3-trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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